Cas no 59108-90-6 (1H-Indole-3-carbothioic Acid Amide)

1H-Indole-3-carbothioic Acid Amide is a heterocyclic organic compound featuring an indole core functionalized with a carbothioamide group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thioamide moiety enhances binding affinity in biological systems, facilitating applications in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The compound's stability under standard conditions and compatibility with further derivatization offer versatility in synthetic routes. Its well-defined physicochemical properties ensure reproducibility in research and industrial processes. Careful handling is advised due to potential sensitivity to oxidation and moisture.
1H-Indole-3-carbothioic Acid Amide structure
59108-90-6 structure
Product Name:1H-Indole-3-carbothioic Acid Amide
CAS No:59108-90-6
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD01993552
CID:949670
PubChem ID:12276962
Update Time:2025-05-27

1H-Indole-3-carbothioic Acid Amide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carbothioamide
    • 1h-indole-3-carbothioic acid amide
    • Indole-3-thio Carboxamide
    • 3-indolethiocarboxamide
    • 3-Indolylcarbonsaeurethioamid
    • Indol-3-thiocarbonsaeure-amid
    • indole-3-carbothioamide
    • indole-3-carbothioic acid amide
    • indole-3-thioamide
    • INDOLE-3-THIOCARBOXAMIDE
    • DTXSID70483725
    • CS-0068275
    • MFCD01993552
    • SCHEMBL16781064
    • Indole-3-thiocarboxamide, 97%, AldrichCPR
    • AB10607
    • 59108-90-6
    • A869278
    • DB-072574
    • G86789
    • 1H-Indole-3-carbothioic Acid Amide
    • MDL： MFCD01993552
    • Inchi： 1S/C9H8N2S/c10-9(12)7-5-11-8-4-2-1-3-6(7)8/h1-5,11H,(H2,10,12)
    • InChI Key： PPWNZMJWESSLGE-UHFFFAOYSA-N
    • SMILES： S=C(C1=CNC2C=CC=CC=21)N

Computed Properties

  • Exact Mass: 176.04100
  • Monoisotopic Mass: 176.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 73.9Ų

Experimental Properties

  • PSA: 73.90000
  • LogP: 2.50240

1H-Indole-3-carbothioic Acid Amide Security Information

  • Hazard Category Code： 22-43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn

1H-Indole-3-carbothioic Acid Amide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-3-carbothioic Acid Amide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I655750-50mg
1H-Indole-3-carbothioic Acid Amide
 59108-90-6
50mg
 $ 50.00 2022-06-04
TRC
I655750-100mg
1H-Indole-3-carbothioic Acid Amide
 59108-90-6
100mg
 $ 65.00 2022-06-04
TRC
I655750-500mg
1H-Indole-3-carbothioic Acid Amide
 59108-90-6
500mg
 $ 210.00 2022-06-04
Chemenu
CM146579-5g
1H-Indole-3-carbothioic acid amide
 59108-90-6 95%
5g
 $436 2021-08-05
Chemenu
CM146579-1g
1H-Indole-3-carbothioic acid amide
 59108-90-6 95%
1g
 $*** 2023-03-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I912607-100mg
Indole-3-thio Carboxamide
 59108-90-6 98%
100mg
 ￥1,593.90 2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65266-1g
Indole-3-thio Carboxamide
 59108-90-6 98%
1g
 ￥3673.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65266-250mg
Indole-3-thio Carboxamide
 59108-90-6 98%
250mg
 ￥1058.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65266-500mg
Indole-3-thio Carboxamide
 59108-90-6 98%
500mg
 ￥2017.00 2023-09-08
abcr
AB332521-250 mg
Indole-3-thiocarboxamide; 97%
 59108-90-6
250MG
 €73.70 2022-03-03

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